Cas no 1565977-50-5 (5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565977-50-5
• MF: C₉H₁₆ClN₃O₂S
• MW: 265.760239601135
• CID: 6323259
• PubChem ID: 104019674
• Update Time: 2025-05-20

5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1565977-50-5
• EN300-782747
• 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Inchi： 1S/C9H16ClN3O2S/c1-4-6-13-8(7(3)5-2)11-12-9(13)16(10,14)15/h7H,4-6H2,1-3H3
• InChI Key： WCAQHLNLJYBQHK-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)CC)N1CCC)(=O)=O

Computed Properties

• Exact Mass: 265.0651756g/mol
• Monoisotopic Mass: 265.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

5-(Butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride: A Comprehensive Overview

The compound 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565977-50-5) is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis due to their reactivity and versatility. The 1,2,4-triazole ring system in this molecule contributes to its unique electronic properties, making it an interesting candidate for applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of sulfonyl chlorides like 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride in the development of bioactive compounds. Researchers have explored its role as a building block for constructing heterocyclic frameworks, which are crucial in medicinal chemistry. For instance, the incorporation of the triazole moiety into drug candidates has been shown to enhance pharmacokinetic properties such as solubility and bioavailability. This makes 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride a valuable precursor for designing novel therapeutic agents targeting various diseases.

The synthesis of 5-(butan-2-yl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the triazole ring through cyclization reactions and subsequent sulfonation to introduce the sulfonyl chloride group. The presence of substituents such as butan-2-yl and propyl groups on the triazole ring enhances the molecule's stability and reactivity, making it suitable for further functionalization.

In terms of applications, 5-(butan-2-yll)-4-propyl...